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Perfluamine: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Perfluamine, a perfluorinated tertiary amine, is a synthetic compound with a unique
combination of physical and chemical properties that have garnered interest in various
scientific and industrial fields. Its high gas-dissolving capacity, chemical inertness, and thermal
stability make it a candidate for applications ranging from oxygen therapeutics to electronic
coolants. This technical guide provides an in-depth overview of the core physical and chemical
properties of Perfluamine, including its synthesis and analytical methodologies. The
information is presented to support researchers, scientists, and drug development
professionals in their understanding and potential application of this compound.

Introduction

Perfluamine, also known as perfluorotripropylamine, is a fluorocarbon and a derivative of
tripropylamine where all hydrogen atoms have been replaced by fluorine atoms. This extensive
fluorination imparts remarkable properties, including high density, low surface tension, and a
high capacity for dissolving respiratory gases, which is a key characteristic for its investigation
as a component in blood substitutes.[1][2][3] Its chemical stability and inertness are attributed
to the strength of the carbon-fluorine bond.[4] This document details the known physical and
chemical characteristics of Perfluamine, methods for its synthesis and analysis, and a
discussion of its potential applications and biological interactions.
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Physical Properties

Perfluamine is a colorless and odorless liquid at room temperature.[5] Its physical properties

are summarized in the table below.

Property Value References
Molecular Formula C9F21N (1116171
Molecular Weight 521.07 g/mol [1][2][6]
Appearance Colorless, odorless, clear liquid  [5][8]
Density 1.82 g/cm3 at 25 °C [8][9]

Melting Point -52 °C [31[8]

Boiling Point 125-135°C [3][8][10]
Vapor Pressure 5.16 hPa at 20 °C [3][10]
Refractive Index 1.279 at 20 °C [31[8]

Flash Point 324°C [1][5]

Chemical Properties

The chemical properties of Perfluamine are largely defined by its perfluorinated structure,

which confers high stability and inertness.
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Property Description References

Practically insoluble in water.

Solubility Slightly soluble in DMSO and [31181[11]
methanol.
pKa (Predicted) -27.02 £ 0.50 [3]

Highly stable and resistant to
degradation under

Chemical Stability environmental conditions.[4] [41[12]
Stable under recommended

storage conditions.[12]

Generally unreactive with
acids, bases, and oxidizing

Reactivity agents.[4] Incompatible with [41[12]
strong acids/alkalis and strong

oxidizing/reducing agents.[12]

LogP 5.3-6.1 [3]

Experimental Protocols

Detailed experimental protocols for the determination of all physical and chemical properties of
Perfluamine are not readily available in the public domain. However, standardized methods for
determining the properties of liquid organic compounds and perfluorocarbons are applicable.

Determination of Boiling Point (General Method)

A standard method for determining the boiling point of a liquid like Perfluamine involves
distillation.
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Apparatus Setup

Distillation Flask with Sample Heating Mantle Thermometer Condenser Receiving Flask

Procedure

Place sample in distillation flask

Heat Source

Assemble apparatus Measures|Temperature

Cools Vapor

v

Heat the flask gently

l v

Record temperature at which liquid boils and vapor condenses

'

Collect distillate |-
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Preparation

Degas Perfluamine sample

Saturation

y

Introduce known volume of gas (e.g., O2)

'

Equilibrate at constant temperature and pressure

Measu;ement

Measure the volume of dissolved gas

'

Calculate solubility
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Sample Preparation

Dissolve Perfluamine in a suitable solvent

Gas Chromatography

Inject sample into GC

'

Separate components in the column

Mass Spectrometry

lonize separated components

'

Detect and identify ions based on mass-to-charge ratio

'

Quantify purity based on peak area
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Reactants

Tripropylamine (C9H21N) Anhydrous Hydrogen Fluoride (HF)

Electrochemical Fluofination
A4 A4

Electrolysis in a Simons Cell
(Nickel Anode)

Products

y y

Perfluamine (C9F21N) Hydrogen Gas (H2)

Purification

y

Washing and Neutralization

'

Distillation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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